5-(4-Chlorophenyl)sulfonylpentan-1-ol

• IUPAC Name: 5-(4-chlorophenyl)sulfonylpentan-1-ol
• InChI: InChI=1S/C11H15ClO3S/c12-10-4-6-11(7-5-10)16(14,15)9-3-1-2-8-13/h4-7,13H,1-3,8-9H2
• InChI Key: PMHBNCPOPIQNQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)CCCCCO)Cl
• Molecular Formula: C11H15ClO3S
• Molecular Weight: 262.75 g/mol

Description

5-(4-Chlorophenyl)sulfonylpentan-1-ol, also known as CPSP, is a chemical compound that has been of interest to scientists due to its potential use in various scientific applications. CPSP belongs to the class of organic compounds known as sulfonylphenylalkanols and can be synthesized through various methods.

Mechanism of Action

The mechanism of action of 5-(4-Chlorophenyl)sulfonylpentan-1-ol is not fully understood, but it is believed to involve the inhibition of cyclooxygenase enzymes, which are responsible for the production of prostaglandins that are involved in inflammation and pain.
Biochemical and Physiological Effects
5-(4-Chlorophenyl)sulfonylpentan-1-ol has been shown to possess anti-inflammatory and analgesic effects in various animal models. It has also been shown to reduce fever and to have a mild sedative effect. 5-(4-Chlorophenyl)sulfonylpentan-1-ol has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

5-(4-Chlorophenyl)sulfonylpentan-1-ol has several advantages for lab experiments, including its easy synthesis, low cost, and good solubility in organic solvents. However, 5-(4-Chlorophenyl)sulfonylpentan-1-ol has some limitations, including its limited stability in aqueous solutions and its low potency compared to other anti-inflammatory drugs.

Future Directions

There are several future directions for the study of 5-(4-Chlorophenyl)sulfonylpentan-1-ol. One potential direction is the development of new drugs based on the structure of 5-(4-Chlorophenyl)sulfonylpentan-1-ol that possess improved potency and selectivity. Another direction is the study of the mechanism of action of 5-(4-Chlorophenyl)sulfonylpentan-1-ol to better understand its anti-inflammatory and analgesic effects. Additionally, the use of 5-(4-Chlorophenyl)sulfonylpentan-1-ol in combination with other drugs may lead to new treatment options for various diseases.

Synthesis Methods

5-(4-Chlorophenyl)sulfonylpentan-1-ol can be synthesized through the reaction of 4-chlorobenzene sulfonyl chloride with 5-pentanol in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform, and the product is obtained through a simple workup procedure.

Scientific Research Applications

5-(4-Chlorophenyl)sulfonylpentan-1-ol has been used in various scientific research applications, including the development of new drugs and the study of biochemical and physiological processes. 5-(4-Chlorophenyl)sulfonylpentan-1-ol has been shown to possess anti-inflammatory and analgesic properties, which make it a potential candidate for the development of new drugs for the treatment of various diseases.